Cas no 2172609-77-5 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid
• CAS No: 2172609-77-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6419849
• PubChem ID: 165823730
• Update Time: 2025-11-01

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbut-2-enoic acid
• EN300-1530152
• 2172609-77-5

• Inchi： 1S/C26H30N2O5/c1-18(25(30)31)14-16-27-24(29)13-3-2-8-15-28-26(32)33-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,14,23H,2-3,8,13,15-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)/b18-14+
• InChI Key： ARKYTHJUIXSHEV-NBVRZTHBSA-N
• SMILES： O(C(NCCCCCC(NC/C=C(/C(=O)O)\C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid

Comprehensive Overview of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid (CAS No. 2172609-77-5)

The compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid (CAS No. 2172609-77-5) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methylbutenoic acid moiety, makes it a valuable building block in pharmaceutical research and drug development. Researchers often search for "Fmoc-amino acid applications" or "CAS 2172609-77-5 uses" to explore its role in modern biotechnology.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in cancer therapeutics and targeted drug delivery systems. This compound’s Fmoc group provides temporary protection during solid-phase peptide synthesis (SPPS), a technique frequently queried as "SPPS protocol optimization" in academic circles. Its methylbut-2-enoic acid segment also enables click chemistry applications, aligning with trends in bioorthogonal reactions—a hot topic in chemical biology forums.

The hydrophobic Fmoc moiety enhances solubility in organic solvents, addressing common challenges like "peptide solubility issues"—a frequent pain point for researchers. Meanwhile, the hexanamido linker offers flexibility for conjugation with biomolecules, making it ideal for antibody-drug conjugates (ADCs) development. Searches for "ADC linker chemistry" often highlight such derivatives. Stability studies under physiological pH (a trending search term like "pH-sensitive drug release") further validate its utility in controlled-release formulations.

Analytical techniques like HPLC and mass spectrometry are critical for quality control of this compound, as seen in queries such as "HPLC purity analysis for Fmoc compounds". Its CAS No. 2172609-77-5 is frequently cross-referenced in patent literature for innovative drug candidates, particularly in kinase inhibitor designs. The compound’s compatibility with automated synthesizers (a popular keyword: "peptide synthesizer compatibility") streamlines high-throughput production.

Environmental and safety profiles of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid comply with green chemistry principles, reducing waste in peptide manufacturing���addressing concerns like "sustainable peptide synthesis". Future applications may expand into nanocarrier systems (a rising search trend: "nanoparticle functionalization"), leveraging its carboxylic acid terminus for surface modifications.